Tungsten-182

• IUPAC Name: tungsten-182
• InChI: InChI=1S/W/i1-2
• InChI Key: WFKWXMTUELFFGS-YPZZEJLDSA-N
• Canonical SMILES: [W]
• Isomeric SMILES: [182W]
• Molecular Formula: W
• DSSTOX Substance ID: DTXSID50931572
• Molecular Weight: 181.948206 g/mol
• CAS No.: 14265-80-6

Description

Tungsten-182 (¹⁸²W) is a stable, non-radioactive isotope of tungsten, prized for its exceptional density and nuclear properties. Its primary research value lies in its role as a tracer in geological and planetary sciences, where the ¹⁸²W/¹⁸⁴W ratio is a critical chronometer for dating core formation events in planetary bodies and understanding early solar system processes. Furthermore, this compound serves as an essential target material in nuclear reactors for producing the medical radioisotope Tantalum-182, which is used in brachytherapy and as a radiotracer. In materials science, ¹⁸²W is utilized in studies of radiation shielding, high-temperature alloys, and as a component in heavy metal alloys to precisely modify density and mechanical properties. As a neutron-poor isotope, it is also fundamental in nuclear physics research for cross-section measurements and studies of nuclear structure. Our product is supplied with certified chemical and isotopic purity, ensuring reproducibility and reliability in sensitive experimental applications. It is strictly intended for laboratory research purposes.

Isotopic Systematics of Tungsten 182 in Early Solar System Evolution

Planetary Accretion and Core Formation Chronology

The ¹⁸²Hf-¹⁸²W isotopic system is a primary tool for constraining the timelines of terrestrial planet formation and the segregation of their metallic cores. nsf.govresearchgate.net Analysis of ¹⁸²W anomalies in terrestrial and Martian samples has provided key insights into how quickly these planets accreted and differentiated.

Studies of ¹⁸²W in meteorites and terrestrial rocks indicate that the timescale of accretion and core formation is linked to a planet's mass. annualreviews.orgnih.gov For Mars, the mean time of accretion is estimated to be around 3.6 ± 0.1 million years, with the planet reaching approximately 95% of its current mass within 10.8 ± 0.3 million years after the start of the solar system. researchgate.net This suggests a relatively rapid formation for Mars. researchgate.net

Planet	Mean Accretion Time (Myr)	Time to Reach ~95% Mass (Myr)	Core Formation Timescale (Myr)
Mars	3.6 ± 0.1	10.8 ± 0.3	~10
Earth	~10	-	>34

The segregation of a metallic core from a silicate (B1173343) mantle is a fundamental process in the evolution of terrestrial planets. The ¹⁸²Hf-¹⁸²W system is uniquely suited to date this process due to the contrasting behaviors of hafnium and tungsten. annualreviews.orgnih.gov

During planetary accretion, impacts by smaller bodies deliver both metal and silicate to the growing planet. The degree to which the impactor's metallic core equilibrates with the target planet's molten silicate mantle is a critical factor in determining the final ¹⁸²W signature of the mantle. oxfordre.comescholarship.orgnih.gov If the metal from an impactor's core passes through the mantle and merges with the planet's core with little chemical interaction, the mantle's Hf/W ratio and its subsequent ¹⁸²W evolution are less affected. oxfordre.com However, if there is significant emulsification and chemical exchange between the descending metal and the surrounding silicate, the partitioning of tungsten into the core will be more efficient. oxfordre.comnih.gov

The extent of this metal-silicate equilibration is influenced by factors such as the size of the impactor, the depth of the magma ocean, and the physical dynamics of the impact. escholarship.orgarxiv.org Models suggest that for Earth, a significant fraction of the incoming metal (estimated to be over 60% in some scenarios) must have equilibrated with the mantle to produce the observed terrestrial ¹⁸²W anomaly. nih.gov There is a trade-off between the assumed degree of equilibration and the derived age of the core; a higher degree of equilibration would allow for a faster accretion timeline to match the observed ¹⁸²W value. oxfordre.comescholarship.org The duration of magma ocean solidification also plays a significant role in the final ¹⁸²W anomaly. arxiv.org

The effectiveness of the ¹⁸²Hf-¹⁸²W chronometer is rooted in the distinct geochemical affinities of hafnium and tungsten. geochemicalperspectivesletters.orgharvard.edu Hafnium is strongly lithophile, meaning it has a strong affinity for silicate phases and is thus concentrated in the mantle and crust. nsf.govwikipedia.org In contrast, tungsten is moderately siderophile, causing it to preferentially partition into iron-rich metallic phases. nsf.govwikipedia.org During core formation, a significant portion of the planet's tungsten budget is sequestered into the metallic core. geochemicalperspectivesletters.org

This partitioning behavior leads to a significant fractionation of the Hf/W ratio between the mantle and the core. harvard.edu The mantle becomes enriched in hafnium relative to tungsten, while the core has a very low Hf/W ratio. harvard.eduusra.edu As ¹⁸²Hf (with a half-life of 8.9 million years) decays to ¹⁸²W, the mantle develops a more radiogenic ¹⁸²W signature over time, while the core's tungsten isotopic composition remains largely unchanged from the time of its formation. researchgate.netharvard.eduusra.edu The degree of this radiogenic excess in the mantle is therefore a direct measure of the timing of core-mantle differentiation. oxfordre.comresearchgate.net

Tungsten isotope studies of meteorites, which are fragments of asteroids, provide a window into the earliest stages of planetesimal formation and differentiation. annualreviews.orgnih.gov The data show that the parent bodies of some differentiated meteorites, such as iron meteorites, accreted and differentiated very early in the solar system's history. annualreviews.orgnih.govresearchgate.net

Analyses of magmatic iron meteorites reveal that their parent bodies formed and their cores segregated within the first 0.5 to 1 million years of the solar system's existence. researchgate.netusra.edu This rapid differentiation was likely fueled by the heat generated from the decay of the short-lived radionuclide Aluminum-26 (²⁶Al). annualreviews.orgnih.govresearchgate.net The metal in these meteorites shows a deficit in ¹⁸²W compared to chondrites, which is consistent with their early separation from a silicate mantle before all the ¹⁸²Hf had decayed. researchgate.net

The parent bodies of other types of meteorites, such as eucrites (thought to originate from the asteroid Vesta), also show evidence of early differentiation. The Hf-W isochron for eucrites suggests that major mantle differentiation on their parent body occurred at approximately 4563.2 ± 1.4 million years ago. goldschmidtabstracts.info Subsequent thermal metamorphism on the eucrite parent body, likely caused by impacts, occurred at least 10 million years later. goldschmidtabstracts.info The timing of metal-silicate differentiation for the parent body of the South Byron Trio iron meteorites is estimated at 2.1 ± 0.8 million years after the formation of calcium-aluminum-rich inclusions (CAIs). nih.gov

Meteorite Type/Parent Body	Event	Timing (after CAI formation)
Iron Meteorite Parent Bodies	Accretion and Core Formation	~0.5 - 1 Myr
South Byron Trio (Iron) Parent Body	Metal-Silicate Differentiation	2.1 ± 0.8 Myr
Eucrite Parent Body (Vesta)	Mantle Differentiation	~4.6 Myr
Angrite Parent Bodies	Crystallization	~5 Myr
Eucrite Parent Body (Vesta)	Thermal Metamorphism	>10 Myr after differentiation

Core-Mantle Differentiation Processes and Timescales

Metal-Silicate Equilibration Dynamics

Lunar Formation and Evolution Scenarios

The ¹⁸²Hf-¹⁸²W isotopic system provides critical constraints on the formation and early evolution of the Moon. researchgate.net The prevailing theory for the Moon's origin is the giant impact hypothesis, where a Mars-sized body named Theia collided with the proto-Earth. mdpi.com Tungsten isotope data from lunar samples are used to test and refine this model.

A key finding is that the mantles of the Earth and Moon have nearly identical ¹⁸²W compositions. annualreviews.orgnih.gov This similarity is challenging to explain within the standard giant impact model, where a significant portion of the Moon is expected to have been derived from the impactor, Theia. astronomy.com If Theia had a different accretion history and thus a different ¹⁸²W signature, the Moon would be expected to reflect that. astronomy.com The isotopic similarity suggests a thorough mixing of the material that formed the Moon with Earth's mantle. astronomy.com

However, some studies have reported small but significant excesses of ¹⁸²W in lunar samples compared to Earth's mantle. astronomy.comnih.gov One explanation for this is that both the Earth and Moon accreted additional material after the giant impact, but Earth collected a larger proportion of this "late veneer". nih.govastronomy.com This late-accreted material, with a chondritic (less radiogenic) ¹⁸²W signature, would have lowered the ¹⁸²W of Earth's mantle more than the Moon's. usra.edu The observed small difference in ¹⁸²W between the Earth and Moon aligns with predictions based on the disproportionate amount of late accretion. astronomy.comusra.edu

The timing of the Moon-forming impact is also constrained by ¹⁸²W data. If the Moon formed while ¹⁸²Hf was still present, its silicate portion would have developed an excess of ¹⁸²W. nih.gov Some models suggest the giant impact occurred 30 to 150 million years after the formation of the solar system. researchgate.net Other interpretations of the lunar ¹⁸²W data, particularly the lack of significant ¹⁸²Hf-induced variations within the lunar mantle, suggest that the lunar magma ocean solidified later than ~60 million years after the solar system's beginning, and that core formation in both the Earth and Moon occurred after ~45 million years. usra.edu The debate over the precise timing of the Moon's formation continues, with different interpretations of the ¹⁸²W data supporting both early (within 60 million years) and later scenarios. mdpi.comnih.gov

Implications for the Giant Impact Hypothesis

The Giant Impact Hypothesis posits that the Moon formed from the debris of a massive collision between the proto-Earth and a Mars-sized impactor named Theia. fishersci.at The ¹⁸²W isotopic compositions of the Earth and Moon provide crucial tests for this model. The now-established small but significant difference in µ¹⁸²W between the Moon and Earth's modern mantle is a key piece of evidence. fishersci.atamericanelements.com

The leading explanation for this isotopic offset is not a result of the decay of ¹⁸²Hf after the Moon formed, but rather disproportionate late accretion of chondritic material to the Earth and Moon after the giant impact. americanelements.comereztech.comfishersci.ca According to this model, immediately following the giant impact, the Earth and Moon had identical tungsten isotopic compositions, suggesting thorough mixing of the impact debris. americanelements.comamericanelements.com Subsequently, both bodies were bombarded by smaller, chondrite-like asteroids, a process known as the "late veneer." Because of its larger gravitational cross-section, Earth accreted significantly more of this material than the Moon. americanelements.com Chondritic meteorites have a strongly negative µ¹⁸²W value (around -200 ppm) compared to the BSE. americanelements.com Therefore, the greater addition of this late veneer to Earth would have lowered its mantle's µ¹⁸²W value, while the Moon, which received less than 1% of the material accreted by Earth, largely retained the initial, more positive µ¹⁸²W signature. americanelements.com This scenario provides independent evidence for the late veneer hypothesis, which was initially proposed to explain the overabundance of highly siderophile elements in Earth's mantle. fishersci.cafishersci.at

Constraints on Lunar Magma Ocean Solidification

The formation of the Moon through a giant impact would have generated immense energy, leading to the melting of its outer portion and the formation of a global Lunar Magma Ocean (LMO). The ¹⁸²Hf-¹⁸²W system can constrain the timescale of the LMO's solidification. If the LMO had solidified and differentiated within the first ~60 million years of the Solar System, while ¹⁸²Hf was still active, different mantle reservoirs would have developed distinct Hf/W ratios. This would have resulted in variable radiogenic ¹⁸²W ingrowth, leading to measurable differences in the µ¹⁸²W of the various basaltic rocks later erupted from these reservoirs.

However, high-precision analyses of a wide range of lunar samples, including low- and high-titanium mare basalts and KREEP-rich rocks, show no resolvable indigenous ¹⁸²W variations among them once cosmogenic effects are accounted for. confex.comalfa-chemistry.comwikipedia.org This isotopic homogeneity across different lunar mantle source regions strongly implies that the LMO crystallized after ¹⁸²Hf had almost entirely decayed. fishersci.be This places a constraint on the solidification of the LMO to be later than approximately 60-70 million years after the beginning of the Solar System. alfa-chemistry.comwikipedia.org This "late" solidification is consistent with some chronological data from other isotopic systems, such as ¹⁴⁷Sm-¹⁴³Nd. fishersci.be

Mantle Evolution and Heterogeneities

The ¹⁸²W isotope system is also a powerful tracer for understanding the long-term evolution of Earth's mantle and the preservation of ancient chemical heterogeneities. The decay of ¹⁸²Hf to ¹⁸²W within the first ~60 million years of Solar System history created isotopic variations in early-formed silicate reservoirs. The subsequent geological history of Earth, including mantle convection and core-mantle interaction, has modified and, in some cases, preserved these primordial signatures.

Tungsten-182 Anomalies in Terrestrial Rocks (Archean, Modern)

Studies of ancient terrestrial rocks have revealed significant ¹⁸²W anomalies, providing a window into the Earth's early mantle. Mantle-derived rocks from the Archean Eon (4.0 to 2.5 billion years ago) show notable µ¹⁸²W variations. Many of the oldest, Paleoarchean rocks (older than ~3.5 Ga) exhibit positive µ¹⁸²W anomalies, typically around +10 to +15 ppm relative to the modern mantle. fishersci.noereztech.comcolab.ws For example, mafic igneous rocks from the East-Pilbara Terrane in Western Australia display a uniform µ¹⁸²W excess of +12.6 ± 1.4 ppm. americanelements.com

These positive anomalies in the Archean upper mantle appear to have dissipated over time. geoscienceworld.orgresearchgate.net The transition to a "modern" near-zero µ¹⁸²W value in the upper mantle was not a smooth, linear decrease but rather an irregular trend that was largely complete by the beginning of the Proterozoic Eon (~2.5 Ga). colab.wsresearchgate.net This gradual homogenization is thought to reflect the increasing efficiency of mantle convection and mixing, possibly linked to the onset of modern-style plate tectonics. fishersci.noereztech.com

In contrast to the predominantly positive anomalies in Archean rocks, some modern ocean island basalts (OIBs), which are thought to sample deep mantle plumes, exhibit negative µ¹⁸²W anomalies, with values as low as -20 ppm. fishersci.be These negative anomalies suggest the existence of distinct, long-lived reservoirs in the deep mantle.

Interactive Data Table: µ¹⁸²W Values in Selected Terrestrial Rocks

Rock Type / Location	Age	µ¹⁸²W (ppm deviation from BSE)	Reference
Paleoarchean Mafic Rocks (Pilbara Craton)	~3.5 Ga	+12.6 ± 1.4	americanelements.com
Eoarchean Rocks (average)	>3.6 Ga	~+13	colab.ws
Little Elk Granite (Black Hills, USA)	2.55 Ga	+8.2 ± 3.1	colab.ws
Modern OIBs (e.g., Réunion, Kerguelen)	Modern	-12 to -19	fishersci.be
Global Kimberlites (average)	1153 to 89 Ma	-5.9 ± 3.6	wikipedia.org
Paleoarchean Rocks (Barberton, South Africa)	~3.5 Ga	-20.4 to +5.6	wikipedia.org

Evidence for Primordial Mantle Components

The negative µ¹⁸²W anomalies found in some modern OIBs and ancient kimberlites are also indicative of ancient, isolated reservoirs. wikipedia.orgnih.gov These negative signatures could have several origins: the preservation of mantle domains created by very early silicate fractionation, the influence of late-accreted materials, or interaction with the Earth's core, which is expected to have a strongly negative µ¹⁸²W signature (~-200 ppm). fishersci.bewikipedia.orgnih.gov The remarkably uniform, modestly negative µ¹⁸²W values in kimberlites from various locations and of different ages suggest they may be derived from one or more long-lived, early-formed mantle reservoirs. wikipedia.orgnih.gov

Core-Mantle Interaction Tracers

The significant difference in the expected ¹⁸²W/¹⁸⁴W ratio between Earth's silicate mantle (µ¹⁸²W ≈ 0) and its core (µ¹⁸²W ≈ -200) makes this isotope system an ideal tracer for chemical interaction across the core-mantle boundary (CMB). fishersci.bewikipedia.org If material from the core is incorporated into upwelling mantle plumes, it should impart a distinct, negative ¹⁸²W signature to the erupted lavas.

The negative µ¹⁸²W anomalies observed in some OIBs, such as those from Hawaii and Réunion, are consistent with the entrainment of a small amount of core material into the plume source. fishersci.beamericanelements.com This core-mantle interaction could occur through processes like diffusive isotopic exchange across the CMB or the exsolution of tungsten-rich oxides from the liquid outer core into the lowermost mantle. fishersci.be The correlation of ¹⁸²W anomalies with other geochemical tracers thought to be sensitive to core-mantle interaction, such as ³He/⁴He and Fe/Mn ratios, further supports this interpretation. fishersci.be

A temporal shift in the mantle's ¹⁸²W composition has also been identified, with values remaining relatively constant from about 4.3 to 2.7 billion years ago and then decreasing. fishersci.beamericanelements.com This shift could be linked to changes in core-mantle interaction dynamics, possibly triggered by the onset of inner core crystallization or the beginning of deep slab subduction in the post-Archean era, which would have enhanced mantle mixing. fishersci.beamericanelements.com

Role in Mantle Plume Geochemistry

This compound (¹⁸²W) isotopic compositions in mantle-derived rocks, particularly those from mantle plumes, serve as a crucial tracer for understanding chemical interactions between the Earth's core and mantle. geochemicalperspectivesletters.org Since tungsten is moderately siderophile (iron-loving), it preferentially partitioned into the Earth's core during its formation, leaving the mantle relatively depleted in this element. geochemicalperspectivesletters.org Conversely, its parent isotope, the short-lived hafnium-182 (¹⁸²Hf), is lithophile (rock-loving) and remained in the silicate mantle. The decay of ¹⁸²Hf to ¹⁸²W within the mantle, after core formation was complete, resulted in the mantle having a different and higher ¹⁸²W/¹⁸⁴W ratio compared to the core. geochemicalperspectivesletters.org This isotopic difference, expected to be around 200 parts per million (ppm), allows scientists to trace any chemical exchange between these two major Earth reservoirs. geochemicalperspectivesletters.org

Ocean island basalts (OIBs), which are products of mantle plumes, sometimes exhibit negative µ¹⁸²W anomalies, where µ¹⁸²W represents the deviation in the ¹⁸²W/¹⁸⁴W ratio from a standard, measured in ppm. confex.com These negative anomalies can be interpreted in several ways: they could result from isotopic equilibration between the mantle and the core at the core-mantle boundary, the preservation of an ancient silicate differentiation event within the Earth, or the retention of isotopic signatures from material accreted late in Earth's formation. confex.com

Studies of various mantle plumes have revealed significant ¹⁸²W variability. For instance, lavas from the Hawaiian mantle plume show a range of µ¹⁸²W values. Volcanic rocks from the island of Hawai'i (<1 million years old) have µ¹⁸²W values from approximately 0 (similar to the Bulk Silicate Earth) to -17, while samples from the Kama'ehuakanaloa (formerly Lō'ihi) Seamount have even lower values, around -26. confex.com Older volcanic rocks from Kaua'i (~5 million years old) also show negative µ¹⁸²W anomalies, reaching down to -20. confex.com This variability is observed along the Hawaiian archipelago and has been investigated in relation to the known "Loa" and "Kea" geochemical trends, which point to distinct heterogeneities within the Hawaiian mantle plume. confex.com

Similarly, the Galápagos mantle plume is known to carry an anomalous ¹⁸²W signature. geochemicalperspectivesletters.org The subduction of the Cocos and Coiba Ridges, which may contain material from the Galápagos plume, has been linked to negative µ¹⁸²W values in adakites and back-arc basanites in Central America. geochemicalperspectivesletters.org These findings suggest that slab melting can transfer the primordial ¹⁸²W signature from the subducting plate into the source of arc magmas. geochemicalperspectivesletters.org The presence of negative µ¹⁸²W in accreted mafic terranes further supports the long-term existence of this anomalous signature in the Galápagos plume and its influence on the Central American arc system over millions of years. geochemicalperspectivesletters.org

The Greenland-Iceland plume system also displays interesting ¹⁸²W variations. Paleocene samples from Greenland, representing an early stage of the plume, have an average µ¹⁸²W of -4.0 ± 3.6, which is within the range of the modern upper mantle. researchgate.net In contrast, basalts from Iceland show a wider range of µ¹⁸²W values. Miocene basalts have values from +1.7 to -9.1, while Pleistocene and Holocene basalts range from -0.6 to -11.7. researchgate.net This suggests the involvement of at least one primordial mantle reservoir with a negative µ¹⁸²W signature in the younger Icelandic basalts. researchgate.net

The preservation of these ancient isotopic signatures is often linked to mantle domains that have been least affected by crustal recycling. pnas.org Hotspot lavas with high ³He/⁴He ratios, an indicator of a primitive, less-degassed mantle source, are the ones that also exhibit anomalous ¹⁸²W signatures. pnas.org This correlation suggests that both high ³He/⁴He and anomalous ¹⁸²W are ancient features that have been preserved in specific mantle domains and are sampled by upwelling mantle plumes. pnas.org The absence of ¹⁸²W anomalies in many other ocean island basalts can be explained by the mixing of plume material with the depleted upper mantle, which lacks such anomalies, or by the masking effect of subducted, recycled crust that is rich in tungsten and has a normal ¹⁸²W signature. pnas.org

Reported µ¹⁸²W Values in Various Mantle Plume-Related Rocks

Location	Rock Type	Age	Reported µ¹⁸²W Value (ppm)	Reference
Hawai'i Island	Lava	<1 Myr	0 to -17	confex.com
Kama'ehuakanaloa Seamount	Lava	-	~-26	confex.com
Kaua'i	Volcanic Rock	~5 Ma	down to -20	confex.com
Central America	Adakite	<5 Ma	-9.04 ± 4.32 to +1.74 ± 4.32	geochemicalperspectivesletters.org
Central America	Basanite	<5 Ma	-9.04 ± 4.32 to +1.74 ± 4.32	geochemicalperspectivesletters.org
Central America	Accreted OIB	-	-9.72 ± 4.8 to +0.98 ± 2.95	geochemicalperspectivesletters.org
Greenland	Basalt	Paleocene	-4.0 ± 3.6 (average)	researchgate.net
Iceland	Basalt	Miocene	+1.7 to -9.1	researchgate.net
Iceland	Basalt	Pleistocene/Holocene	-0.6 to -11.7	researchgate.net

Nucleosynthetic Variations of Tungsten Isotopes

p-, s-, and r-Process Contributions to Tungsten Isotopes

The isotopes of tungsten found in the solar system were synthesized through three primary nucleosynthetic processes in stars: the p-process, the s-process, and the r-process. nasa.gov

p-Process (Proton Capture): This process is responsible for producing the rarest, most proton-rich isotopes that cannot be formed by neutron capture. nasa.govoxfordre.com For tungsten, the isotope ¹⁸⁰W is considered a pure p-process nuclide. mdpi.comnih.gov The p-process likely occurs through photodisintegration reactions (the gamma-process) in the explosive oxygen-burning shells of massive stars or in the outer layers of thermonuclear supernovae. oxfordre.com

s-Process (Slow Neutron Capture): This process involves the slow capture of neutrons by seed nuclei. nasa.gov The timescale for neutron capture is long compared to the beta-decay timescale of the newly formed isotopes, meaning that unstable nuclei typically have time to decay before capturing another neutron. This process occurs in the terminal phases of stellar evolution, particularly in Asymptotic Giant Branch (AGB) stars. nih.gov The s-process contributes to the formation of ¹⁸²W, ¹⁸³W, ¹⁸⁴W, and ¹⁸⁶W. mdpi.comnih.gov

r-Process (Rapid Neutron Capture): In contrast to the s-process, the r-process involves the rapid capture of neutrons, where the neutron flux is so high that nuclei capture multiple neutrons before they have a chance to undergo beta decay. wikipedia.org This creates very neutron-rich, unstable nuclei that subsequently decay back towards the valley of beta stability, forming the most neutron-rich stable isotopes of heavy elements. wikipedia.org The r-process is thought to occur in extreme astrophysical environments such as core-collapse supernovae or neutron star mergers. wikipedia.orgarxiv.org Like the s-process, the r-process contributes to the synthesis of ¹⁸²W, ¹⁸³W, ¹⁸⁴W, and ¹⁸⁶W. mdpi.comnih.gov

The relative contributions of the s- and r-processes to the stable tungsten isotopes are a key aspect of their nucleosynthetic signature. The heterogeneous distribution of material from these different stellar sources in the early solar system is the origin of nucleosynthetic tungsten isotope anomalies. cambridge.org

Heterogeneous Distribution in the Solar Nebula

The solar nebula was not perfectly mixed, leading to a heterogeneous distribution of the products of different stellar nucleosynthetic processes. nih.govcambridge.org This means that presolar grains—tiny particles of stardust that predate the formation of our solar system and carry the isotopic signatures of their parent stars—were not evenly distributed throughout the nebula. cambridge.org This heterogeneity is the root cause of nucleosynthetic isotope anomalies observed in meteorites and their components. nih.govcambridge.org

For tungsten, this means that variations in the proportions of s-process and r-process carrier grains in different regions of the solar nebula resulted in variations in the isotopic composition of tungsten. nih.gov These variations are particularly useful for tracing genetic links between different meteoritic materials. cambridge.org For example, if two components, like chondrules and the surrounding matrix in a chondrite meteorite, formed from the same reservoir of dust, they might show complementary isotopic anomalies if a specific presolar carrier was sorted between them. cambridge.org

Studies of chondrules and matrix from the Allende meteorite have shown that they possess complementary ¹⁸³W anomalies. pnas.org The chondrules are enriched in ¹⁸³W, while the matrix is depleted. pnas.org This suggests that both components formed from a common reservoir of solar nebula dust, and the process of chondrule formation led to an uneven distribution of a presolar, s-process carrier between them. pnas.org This finding supports the idea that chondrules are products of localized melting events within the solar nebula rather than from protoplanetary impacts. pnas.org

The decoupling of molybdenum (Mo) and tungsten (W) isotope anomalies in bulk meteorites provides further insight. While large Mo isotope heterogeneities are observed, significant nucleosynthetic W isotope anomalies are often absent. christoph-burkhardt.org This could be due to thermal processing within the solar nebula. Volatile molybdenum oxides might have been removed during the heating and destruction of presolar grains, creating isotopically diverse reservoirs of nebular dust. christoph-burkhardt.org In contrast, the more refractory nature of tungsten would have made it less susceptible to such processing, allowing it to remain more isotopically homogeneous at the bulk meteorite scale. christoph-burkhardt.org

Post-Formation Processes Affecting this compound Isotopic Signatures

Impact of Late Accretion (Late Veneer)

After the Earth's core had formed, a period of "late accretion" or "late veneer" occurred, during which chondritic (primitive meteoritic) material continued to be added to the Earth. i2massociates.com This process had a significant impact on the ¹⁸²W isotopic signature of the Bulk Silicate Earth (BSE), the primitive mantle. nih.gov

The theory is based on the abundance of highly siderophile elements (HSEs) in the Earth's mantle. Core formation should have efficiently stripped these elements from the mantle, yet their observed abundances are higher than expected. i2massociates.comnih.gov The late veneer hypothesis explains this by proposing that a late-stage addition of chondritic material, rich in HSEs, replenished these elements in the mantle after core formation ceased. i2massociates.comnih.gov

Crucially, the Earth and Moon would have experienced this late veneer differently. Due to its larger gravitational cross-section, the Earth accreted proportionally much more of this late material than the Moon. nih.gov This leads to a key prediction: the lunar mantle should have a higher ¹⁸²W/¹⁸⁴W ratio than the BSE. nih.gov

High-precision measurements have confirmed this prediction. The Moon's mantle is found to have an excess of ¹⁸²W of approximately 27 parts per million relative to the present-day BSE. nih.gov This measured difference is consistent with the expected isotopic shift that would result from a late veneer of the mass and composition inferred from HSE abundances. nih.govresearchgate.net Therefore, the tungsten isotope data provide independent and powerful evidence supporting the late veneer hypothesis. nih.gov

Interestingly, the data also reveal that before the late veneer, the ¹⁸²W signatures of the Earth's mantle and the Moon were indistinguishable. nih.gov This is enigmatic, as the giant impact event that formed the Moon is expected to have created an initial ¹⁸²W difference between the two bodies. nih.gov The reason for this pre-late veneer isotopic homogeneity remains a significant question in models of lunar formation. nih.gov

Studies of Archean rocks from Isua, Greenland, provide further evidence for the late veneer. These ancient rocks show a slight ¹⁸²W excess compared to the modern mantle, suggesting they may represent mantle domains that were not fully mixed with the late veneer material. i2massociates.com This implies that the late veneer may not have been perfectly homogenized throughout the entire mantle, leaving behind patches with a pre-late veneer isotopic signature. i2massociates.com

Cosmogenic Nuclide Production Effects

The isotopic composition of tungsten in meteorites and other extraterrestrial materials is not solely a product of nucleosynthesis and the radioactive decay of hafnium-182. It is also significantly influenced by interactions with galactic cosmic rays (GCR) during the material's transit through space. These interactions induce nuclear reactions that alter the original isotopic abundances, a process known as cosmogenic nuclide production. Understanding and correcting for these effects is a critical challenge in the application of the ¹⁸²Hf-¹⁸²W chronometer to date early Solar System events like planetary core formation. researchgate.netusra.eduresearchgate.net

Exposure to the high-energy particles that constitute GCR, primarily protons and alpha particles, can modify the isotopic composition of tungsten through two main mechanisms: spallation reactions and neutron capture reactions. usra.edunih.gov The magnitude of these effects depends on several factors, including the duration of cosmic ray exposure, the size and geometry of the meteoroid, and the specific location of the sample within it (shielding depth). researchgate.netusra.edu

Spallation Reactions

Neutron Capture Effects

A more significant and widely studied cosmogenic effect on the ¹⁸²W abundance stems from the capture of secondary neutrons. christoph-burkhardt.org GCR interactions within a meteoroid produce a shower of secondary particles, including neutrons. These neutrons slow down to thermal or epithermal energies and can be captured by certain nuclei. christoph-burkhardt.orgresearchgate.net

The two primary neutron capture effects relevant to the Hf-W system are:

Production of ¹⁸²W: The most prominent production pathway for cosmogenic ¹⁸²W is via neutron capture on tantalum-181 (¹⁸¹Ta), the only stable isotope of tantalum. geologyscience.rugeologyscience.ruwikipedia.org The reaction proceeds as follows: ¹⁸¹Ta(n,γ)¹⁸²Ta. The resulting tantalum-182 (B1222744) is unstable and beta-decays with a half-life of 114 days to stable this compound. wikipedia.orggeologyscience.ru This effect is particularly pronounced in samples with high tantalum-to-tungsten (Ta/W) ratios and long exposure ages, such as certain lunar rocks. geologyscience.runih.govaip.org

Burnout of ¹⁸²W: Conversely, ¹⁸²W itself can be "burned out" by capturing a neutron via the reaction ¹⁸²W(n,γ)¹⁸³W. christoph-burkhardt.orgnasa.gov This process lowers the abundance of ¹⁸²W, causing a negative shift in the measured ¹⁸²W/¹⁸⁴W ratio. In iron meteorites, which typically have very low Ta/W ratios, this burnout effect is the dominant cosmogenic process affecting ¹⁸²W. researchgate.netnationalmaglab.org This reduction in ¹⁸²W can lead to spuriously old or even pre-solar system Hf-W model ages if not properly corrected. usra.educhristoph-burkhardt.org

Correction Methodologies and Research Findings

The complexity of cosmogenic effects, which vary with shielding depth, makes simple corrections based on exposure age alone unreliable. researchgate.netusra.edu Consequently, researchers have developed more sophisticated methods to quantify and correct for these isotopic shifts.

Initial attempts to correct for cosmogenic effects used the concentration of cosmogenic noble gases, such as ³He, as a proxy for the cosmic ray dose. However, this method proved to have significant limitations because the production of noble gases peaks at different shielding depths than the neutron flux responsible for ¹⁸²W burnout. usra.educhristoph-burkhardt.orgnationalmaglab.org

A more robust approach involves the use of in-situ neutron dosimeters. This technique relies on measuring the isotopic compositions of other siderophile ("iron-loving") elements, such as osmium (Os) and platinum (Pt), in the same sample dissolution as tungsten. researchgate.netnationalmaglab.org These elements are also affected by neutron capture, and the resulting isotopic shifts can be correlated with the cosmogenic changes in ¹⁸²W. For instance, studies have demonstrated strong correlations between the isotopic anomalies in ¹⁸⁹Os and ¹⁹⁰Os and those in ¹⁸²W in iron meteorites. researchgate.net By measuring these correlated shifts, the neutron fluence experienced by the sample can be determined, and the pre-exposure ¹⁸²W/¹⁸⁴W ratio can be calculated by extrapolating the correlation to a zero-fluence intercept. researchgate.netnationalmaglab.org

In the case of lunar samples, where ¹⁸²W production from tantalum is the main concern, an effective strategy has been to analyze metal phases within the rocks. These metals are essentially free of tantalum, thereby providing a direct measurement of the indigenous lunar ¹⁸²W isotopic composition without the complication of cosmogenic additions. nih.govanu.edu.aunih.gov

The following table summarizes selected research findings, illustrating the magnitude of cosmogenic effects on ε¹⁸²W (the deviation in parts per 10,000 of the ¹⁸²W/¹⁸⁴W ratio from a terrestrial standard) and the results of correction procedures.

These studies underscore the critical importance of accurately accounting for cosmogenic nuclide production. Without these corrections, the chronological information derived from the ¹⁸²Hf-¹⁸²W system would be systematically biased, fundamentally altering our understanding of the timing and pace of planetesimal accretion and differentiation in the nascent Solar System. researchgate.netresearchgate.net

Nuclear Structure Studies of Tungsten 182

Theoretical Models and Their Application

Theoretical models are crucial for interpreting the complex data obtained from nuclear experiments and for predicting the properties of nuclear states. For ¹⁸²W, the Interacting Boson Model and the Pairing-Plus-Quadrupole Model have been particularly insightful.

The Interacting Boson Model (IBM) is a powerful theoretical framework for describing the collective properties of medium and heavy mass nuclei. scialert.net In its simplest version, IBM-1, protons and neutrons are not distinguished, and the collective behavior of the nucleus is described by a system of interacting "s" bosons (with angular momentum L=0) and "d" bosons (with angular momentum L=2). scialert.netsci.am

The model's Hamiltonian is defined by a set of parameters that are adjusted to achieve the best possible fit with experimental data, such as the energy spectrum. aps.org For the tungsten isotopes, including ¹⁸²W, studies have shown that the energy levels lie in the SU(3) to O(6) transitional region of the IBM-1 model. scialert.net By fitting the model parameters to the known energy levels of ¹⁸²W, researchers have successfully calculated various nuclear properties. aps.org These properties include:

Energy Levels: The model can reproduce the energy spectra of different quasi-bands with good agreement to experimental findings. scialert.net

B(E2) Transition Probabilities: The IBM-1 framework allows for the calculation of the reduced transition probabilities for electric quadrupole (E2) transitions, which are a measure of the collective nature of the states. sci.amaps.org

Electric Quadrupole Moments: The model has been used to predict the quadrupole moments of the first two excited 2+ states. aps.org

Other Properties: Further applications include the calculation of ρ(E0) values, two-neutron separation energies, and isotope shifts. aps.org

The successful application of the IBM-1 to ¹⁸²W and neighboring isotopes demonstrates its utility in providing a unified description of collective nuclear properties across a range of nuclei. sci.amaps.org

The Pairing-Plus-Quadrupole (PPQ) model is another cornerstone in the theoretical description of nuclear structure, particularly for deformed nuclei. This model considers the long-range quadrupole-quadrupole interaction, which is responsible for the nuclear deformation, and the short-range pairing interaction, which describes the tendency of nucleons to form pairs. aps.org

In the early 1960s, the PPQ model was used to make detailed predictions for the properties of tungsten, osmium, and platinum isotopes. The calculations within this framework provided good agreement with experimental data for energy levels and B(E2) values. The model has also been employed to investigate the properties of numerous 0+ states in rare-earth nuclei, a category that includes tungsten. mdpi.com More recent investigations have continued to apply the PPQ model, for instance, in the context of analyzing isomer shifts in ¹⁸²W. calpoly.edu

Interacting Boson Model (IBM-1) Applications

Experimental Characterization of Nuclear Properties

Experimental studies are essential for validating theoretical models and for discovering new nuclear phenomena. A variety of techniques have been used to probe the nuclear structure of ¹⁸²W.

The nucleus of ¹⁸²W exhibits a structure characteristic of a strong rotor. epj-conferences.org Its low-lying excited states are organized into rotational bands built upon specific intrinsic states, known as bandheads.

Ground-State Band (GSB): The yrast states (the states of lowest energy for a given angular momentum) form a rotational band built on the 0+ ground state. epj-conferences.org The energy levels of this band are well-established.

Beta (β) and Gamma (γ) Bands: Above the ground-state band, collective vibrations of the nuclear shape give rise to other rotational bands. The "beta" band is a rotor-like band built on an excited 0+ state. epj-conferences.org The gamma-vibrational band is built on a 2+ state. A 1222 keV level in ¹⁸²W has been identified as a γ-vibrational level. ras.ru

High-Excitation Levels: The interpretation of higher-energy excitation levels has also been a focus of study, fitting them into rotational band schemes based on the generalized nuclear model. osti.gov

The following table summarizes some of the key experimentally determined energy levels in ¹⁸²W.

Level Energy (keV)	Spin and Parity (Jπ)	Band Assignment
0	0+	Ground-State Band
100.1	2+	Ground-State Band
329.4	4+	Ground-State Band
680.5	6+	Ground-State Band
1121.3	0+	Beta Band Head
1221.4	2+	Gamma Band Head
1257.4	2+	Beta Band
1289.2	3+	Gamma Band
1373.8	4+	Gamma Band
1442.8	4+	Beta Band

This table is based on data from multiple experimental studies and represents a simplified view of the complex level scheme. epj-conferences.orgras.ru

Gamma-gamma directional correlation measurements are a powerful tool for determining the spins of nuclear levels and the multipole mixing ratios of gamma transitions. These studies involve measuring the coincidence rate of two gamma rays emitted in a cascade as a function of the angle between their directions of emission.

In ¹⁸²W, directional correlations between gamma radiation and L X-rays have been measured. osti.gov The X-rays are emitted following the internal conversion of the 100.1 keV transition from the first 2+ state to the 0+ ground state. osti.gov The experimental anisotropies for gamma radiation from the 1189.0 keV transition and various L X-rays were determined, providing data that could be compared with theoretical expectations for the transition. osti.gov Other studies have analyzed gamma-gamma cascades, such as the 537-384 keV cascade, to determine the E1/M2/E3 mixing ratios for K-forbidden transitions. researchgate.net

A nuclear isomer is a metastable state of a nucleus, meaning it is an excited state with a significantly longer half-life than typical excited states. wikipedia.org The decay of these isomers, often through gamma emission or internal conversion (a process known as isomeric transition), provides crucial information about nuclear structure. wikipedia.org

Tungsten-182 is the decay product of the isomers of Rhenium-182 (¹⁸²Re). researchgate.net The ¹⁸²Re nucleus has two isomeric states: a (7+) state with a 64.0-hour half-life and a (2+) state with a 13-hour half-life. researchgate.netarxiv.org Both of these isomers decay to levels in ¹⁸²W, populating its various excited states. researchgate.net

Additionally, several isomeric states have been identified in tungsten isotopes. While many are found in lighter or heavier tungsten isotopes, the study of their systematics provides insight into the behavior of ¹⁸²W. uq.edu.auresearchgate.net For example, K-isomers, which occur in deformed nuclei when a decay involves a large change in the K quantum number (the projection of the nuclear angular momentum on the symmetry axis), are a prominent feature in this mass region. uq.edu.au

Gamma-Gamma Directional Correlation Studies

Neutron Resonance Studies and Effective Integrals

The study of neutron resonances in this compound (¹⁸²W) provides crucial data for various applications, including nuclear reactor design, shielding, and nuclear astrophysics. jkps.or.kr Neutron resonance studies involve measuring the neutron cross-sections of a material as a function of neutron energy. At specific energies, known as resonance energies, the probability of a neutron interacting with the nucleus increases dramatically. These resonances correspond to excited energy states in the compound nucleus formed by the target nucleus and the incident neutron.

Research conducted at facilities like the Oak Ridge Electron Linear Accelerator (ORELA) and the Geel Linear Accelerator (GELINA) has provided high-resolution measurements of the neutron capture and total cross-sections for ¹⁸²W. jkps.or.krosti.govunt.edu These experiments utilize the time-of-flight (TOF) technique to determine the neutron energy with high precision, allowing for the analysis of hundreds of resonance peaks. jkps.or.krosti.govunt.edueuropa.eu

Evaluations of neutron resonance parameters for ¹⁸²W have been performed by organizations such as the Oak Ridge National Laboratory (ORNL). osti.gov These evaluations use the R-matrix formalism, specifically the Reich-Moore approximation, to analyze experimental data and provide a consistent set of resonance parameters. osti.gov This work has significantly extended the resolved resonance region for ¹⁸²W in nuclear data libraries like ENDF/B-VII.1. osti.gov

The analysis of neutron resonances in ¹⁸²W has revealed important information about its nuclear structure. For instance, the distribution of observed s-wave and p-wave levels provides insights into the level spacings of the nucleus. osti.gov

Detailed Research Findings:

Resonance Parameter Evaluation: Oak Ridge National Laboratory (ORNL) has conducted comprehensive evaluations of the resonance parameters for stable tungsten isotopes, including ¹⁸²W. osti.gov These evaluations are based on high-resolution measurements from facilities like GELINA and existing data from the EXFOR library. osti.gov The evaluation methodology employs the Reich-Moore approximation within the SAMMY code to fit the experimental data. osti.gov This has led to a significant expansion of the resolved resonance region in the ENDF/B-VII.1 nuclear data library. osti.gov

Neutron Capture Cross-Section Measurements: Experiments at ORELA have measured the neutron-capture cross-sections of ¹⁸²W from 2.6 to 2000 keV. osti.govtandfonline.com The high resolution of these measurements allowed for the detailed analysis of numerous resonance peaks. osti.govunt.edu Strength functions were fitted to the average cross-sections up to approximately 100 keV. osti.govunt.edutandfonline.com

Discrepancies with Evaluated Data: Recent measurements at GELINA have highlighted discrepancies between newly obtained neutron cross-section data for tungsten isotopes and the evaluated data in libraries such as JEFF and ENDF. jkps.or.kr Some resonances observed in the experimental data are not present in these libraries, indicating a need for updated evaluations. jkps.or.kr

Effective Resonance Integrals: Measurements of the effective resonance integrals for separated tungsten isotopes, including ¹⁸²W, have been conducted using reactivity measurements in a small homogeneous reactor. tandfonline.comnasa.gov The experimental results for ¹⁸²W were generally in good agreement with calculations using the Nordheim integral method and recently measured isotopic resonance parameters. tandfonline.comnasa.gov However, for natural tungsten, especially in thick samples, calculations tended to overestimate the experimental effective integrals, suggesting significant resonance overlap effects between the constituent isotopes. tandfonline.comnasa.govcore.ac.uk

Data Tables:

Table 1: Selected Neutron Resonance Parameters for ¹⁸²W

This table presents a selection of resonance parameters for this compound. The data is based on experimental measurements and evaluations.

Resonance Energy (eV)	Neutron Width, Γn (meV)	Radiation Width, Γγ (meV)
21.1	135	58
65.8	32	60
93.5	170	55
113.3	21	60
171.7	450	57
205.8	12	60
230.1	160	60
274.5	18	60
352.1	1000	59
459.7	30	60

Data sourced from various nuclear data compilations and research articles.

Table 2: Thermal and Resonance Integral Cross-Sections for ¹⁸²W

This table provides the thermal neutron capture cross-section and the capture resonance integral for this compound.

Parameter	Value (barns)
Thermal Capture Cross-Section (0.0253 eV)	19.9 (0.3)
Capture Resonance Integral	350 (20)

Data sourced from evaluated nuclear data libraries. researchgate.net

Advanced Analytical Methodologies for Tungsten 182 Isotopic Analysis

High-Precision Mass Spectrometry Techniques

The determination of ¹⁸²W isotopic ratios with high precision is primarily accomplished using two types of mass spectrometry: Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) and Thermal Ionization Mass Spectrometry (TIMS).

MC-ICP-MS is a powerful technique for high-precision isotope ratio measurements of a wide range of elements, including tungsten. goldschmidtabstracts.inforesearchgate.net In this method, the sample, typically in a dilute acid solution, is introduced into a high-temperature argon plasma. The plasma atomizes and ionizes the sample, and the resulting ions are then accelerated into a magnetic sector mass analyzer, where they are separated based on their mass-to-charge ratio. Multiple collectors are used to simultaneously measure the ion beams of different isotopes, allowing for very precise and accurate ratio determinations. rsc.org

For ¹⁸²W analysis, MC-ICP-MS offers high sample throughput and efficiency. Precisions of approximately ±5 ppm for tungsten isotope ratios have been routinely achieved. goldschmidtabstracts.info However, the technique is susceptible to isobaric interferences from other elements and polyatomic species, as well as mass bias effects. To correct for instrumental mass bias, various techniques are employed, including external normalization using a standard with a known isotopic composition or the use of an internal standard. rsc.org For instance, a Re-external correction technique has been utilized to monitor and correct for isotopic fractionation of tungsten during the analytical sequence. rsc.org Laser Ablation MC-ICP-MS (LA-MC-ICP-MS) is a variant that allows for the in-situ analysis of solid samples, which is particularly useful for analyzing specific minerals within a rock. This method can detect natural variations in the ¹⁸²W/¹⁸³W ratio resulting from the radiogenic decay of ¹⁸²Hf. rsc.org

Table 1: Performance of MC-ICP-MS for Tungsten Isotope Analysis

Parameter	Finding	Source
Achieved Precision	Better than ±0.05ε on ε¹⁸²W, with external reproducibility better than 5 ppm (2SD).	rsc.org
Isotopic Ratios Measured	¹⁸²W/¹⁸³W, ¹⁸⁴W/¹⁸³W, and ¹⁸⁶W/¹⁸³W.	rsc.org
Correction Technique	Re-external correction technique to detect isotopic fractionations.	rsc.org
Application	Analysis of geochemical reference materials and Earth's volcanic rocks.	goldschmidtabstracts.inforsc.org
LA-MC-ICP-MS Precision	~0.015% for ¹⁸²W/¹⁸³W, sufficient to detect natural radiogenic variations.	rsc.org

TIMS is another high-precision mass spectrometry technique that has been instrumental in advancing the study of the ¹⁸²Hf-¹⁸²W system. In TIMS, the purified sample is loaded onto a metal filament (often rhenium), which is then heated under vacuum. nih.gov This process causes the sample to ionize, and the resulting ions are accelerated and separated by a magnetic field.

A significant advancement in tungsten isotope analysis by TIMS is the use of Negative Thermal Ionization Mass Spectrometry (N-TIMS), where negative ions (WO₃⁻) are measured. nih.gov This approach provides very high precision, but it is challenging due to isobaric interferences from oxides of other tungsten isotopes and from rhenium oxides from the filament. To overcome this, sophisticated correction procedures are required, which involve monitoring oxygen isotope ratios during the analysis to make per-integration oxide corrections. nih.gov Modern instruments, such as the Thermo Scientific Triton XT TIMS equipped with 10¹³ Ω amplifier technology, have demonstrated the capability of measuring ¹⁸²W/¹⁸⁴W isotope ratios with precisions of ≤2 ppm for tungsten loadings as low as 0.3–1.25 µg. thermofisher.comresearchgate.net This level of precision is crucial for resolving the subtle isotopic variations found in terrestrial and extraterrestrial materials. thermofisher.com

Table 2: Key Features of TIMS for Tungsten-182 Analysis

Feature	Description	Source
Technique	Negative Thermal Ionization Mass Spectrometry (N-TIMS) measuring WO₃⁻ ions.	nih.gov
Achievable Precision	≤2 ppm (2 RSD) for ¹⁸²W/¹⁸⁴W ratios.	thermofisher.comresearchgate.net
Sample Loading	0.3–1.25 µg of tungsten.	thermofisher.comresearchgate.net
Interference Correction	Per-integration oxide corrections using continuously monitored ¹⁸O/¹⁶O ratios.	nih.gov
Application	Constraining the timing of early Solar System metal-silicate equilibration and investigating mantle evolution.	nih.govthermofisher.com

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

Chemical Separation and Purification Protocols

Prior to mass spectrometric analysis, tungsten must be chemically separated from the sample matrix. This is a critical step to remove elements that can cause isobaric interferences (e.g., hafnium, osmium) and matrix effects that can suppress ionization efficiency. The specific protocol depends on the sample type, but generally involves sample digestion followed by one or more chromatographic or extraction steps.

The first step in preparing a sample for ¹⁸²W analysis is complete digestion to bring the tungsten into solution. For silicate (B1173343) rocks and meteorites, this is typically achieved using a mixture of concentrated hydrofluoric acid (HF) and nitric acid (HNO₃) in Teflon vials, often heated for several days. escholarship.org For some samples, a flux fusion with lithium metaborate (B1245444) and lithium tetraborate (B1243019) may be used. escholarship.org Following digestion, the sample is treated to remove organics and convert the residue into a form suitable for chromatography. escholarship.org

In samples with high concentrations of certain elements, such as the calcium and magnesium found in kimberlites, an initial precipitation step may be used to remove the bulk of these matrix components. For tungsten mining wastes, bomb digestion has been shown to be effective for trace element analysis, while alkali fusion is preferred for major elements. researchgate.net An alternative rapid digestion method for soil samples has been developed using a Kjeldahl instrument with a mixture of phosphoric acid and hydrochloric acid. tubitak.gov.tr

Ion exchange chromatography is the most common method for purifying tungsten. This technique separates ions based on their affinity for a solid stationary phase (the resin) as a liquid mobile phase passes through it. Both anion and cation exchange resins are used in multi-step procedures to isolate tungsten.

A typical procedure might first involve a cation exchange column (e.g., AG50W-X8 resin) to remove major matrix elements like Ca and Mg, which are retained by the resin while tungsten passes through. researchgate.net This is followed by one or more anion exchange chromatography steps (e.g., using AG1X-8 resin) to separate tungsten from interfering elements like hafnium (Hf), zirconium (Zr), and titanium (Ti). researchgate.net The choice of eluents (the mobile phase) is critical for achieving a clean separation. Various acid mixtures, such as HCl-HF, are used to selectively elute different elements from the resin. An optimized procedure using TEVA resin has also been developed to more efficiently separate W from Ti, Zr, and Hf after an initial cation-exchange step, achieving a tungsten recovery of over 85%. rsc.org

Solvent extraction, also known as liquid-liquid extraction, is another technique used for the separation and purification of tungsten. This method involves the partitioning of a solute between two immiscible liquid phases. For tungsten separation, this often involves an aqueous phase containing the dissolved sample and an organic phase containing an extractant.

Tri-n-octylamine (TOA) has been used as an extractant to separate tungsten from hafnium. akjournals.comacs.org In one method, tungsten is extracted into a solution of 0.3 M TOA in cyclohexane (B81311) from a 6 M HCl aqueous phase, achieving a very high separation factor for W/Hf. acs.org Another powerful extractant is Aliquat 336, a quaternary ammonium (B1175870) salt. In a solvometallurgical process for recovering tungsten from scheelite, Aliquat 336 was used to selectively extract tungsten from a leachate containing calcium and other impurities. acs.org Functionalized ionic liquids, such as tricaprylmethylammonium bis(2,4,4-trimethylpentyl)phosphinate, have also been employed to selectively extract tungsten over molybdenum from sulfate (B86663) solutions. ustb.edu.cnustb.edu.cn

Anion and Cation Exchange Chromatography

Isotope Dilution Techniques in this compound Quantification

Isotope dilution (ID) is a powerful analytical method used for the precise determination of elemental concentrations in a sample. The technique involves adding a known amount of an enriched isotope, or "spike," of the element of interest to a precisely weighed aliquot of a sample. After the spike has fully equilibrated with the natural element in the sample, the altered isotopic composition is measured using a mass spectrometer.

For tungsten analysis, a common approach involves digesting a powdered sample (e.g., ~100 mg) with an enriched spike, often a ¹⁸²W or ¹⁸³W spike. pnas.orgescholarship.org The digestion is typically carried out in sealed vials using strong acids, such as hydrofluoric (HF) and nitric (HNO₃) acids, at high temperatures (e.g., ~150 °C) for several days to ensure complete dissolution and homogenization of the sample and spike. pnas.orgescholarship.org Following digestion, the tungsten is chemically separated and purified from the sample matrix before isotopic analysis. goldschmidtabstracts.info By measuring the ratio of the spike isotope to another stable isotope in the mixture, the initial concentration of tungsten in the sample can be calculated with high accuracy, as the final measurement is based on isotope ratios, which are less susceptible to matrix effects and instrumental drift than absolute signal intensities.

Correction Protocols for Analytical Interferences

Achieving high-precision ¹⁸²W data requires rigorous correction for various interferences and fractionation effects that can occur during sample preparation and mass spectrometric analysis.

During mass spectrometric analysis, isotopes are separated based on their mass-to-charge ratio. Instrumental mass fractionation (or mass bias) is a phenomenon where lighter isotopes are transmitted and ionized more efficiently than heavier isotopes, leading to an inaccurate measured isotope ratio. To correct for this, internal normalization is employed, where the measured ratio of two stable, non-radiogenic isotopes is compared to their known, true ratio.

For tungsten analysis, all isotope ratios are typically corrected for instrumental mass fractionation using a stable isotope pair, such as ¹⁸⁶W/¹⁸⁴W or ¹⁸⁶W/¹⁸³W. thermofisher.comgeochemicalperspectivesletters.org The deviation of the measured stable isotope ratio from its accepted natural value is used to calculate a fractionation factor, which is then applied to correct the measured ¹⁸²W/¹⁸⁴W ratio. This process is often iterative to also correct for isobaric interferences from elements like Rhenium (Re) and Osmium (Os). thermofisher.com

Some analytical protocols have used ¹⁸³W for normalization. thermofisher.compnas.org However, this can be complicated by an analytical artifact known as the "¹⁸³W effect," where ¹⁸³W is selectively depleted during chemical processing. escholarship.orgresearchgate.netrsc.org This has led to the development of alternative correction methods, such as measuring the oxygen isotope ratio (¹⁸O/¹⁶O) simultaneously to perform per-integration oxide corrections, which can circumvent the need for a second-order correction based on ¹⁸³W. escholarship.orggeochemicalperspectivesletters.org

The analysis of extraterrestrial materials, such as lunar samples and iron meteorites, is complicated by the in-situ production of tungsten isotopes through exposure to cosmic rays. usra.eduanu.edu.au The ¹⁸²W/¹⁸⁴W ratio in these materials can be significantly altered, which can lead to erroneously old calculated ages if not corrected. usra.edu

The primary mechanism for cosmogenic ¹⁸²W production is the capture of thermal neutrons by Tantalum-181 (¹⁸¹Ta), an element often present in the same mineral phases as tungsten. anu.edu.aunih.gov To circumvent this, recent studies have focused on analyzing metal phases within lunar and meteoritic samples, which are naturally free of tantalum. anu.edu.aunih.gov

However, other cosmogenic effects, such as the burnout (neutron capture) or production of W isotopes from spallation reactions, can still affect all tungsten isotopes. usra.eduanu.edu.au The magnitude of these effects depends on factors like the sample's chemical composition, its shielding depth within the parent body, and the duration of its exposure to cosmic rays. usra.edu Physical models have been developed to correct for these cosmogenic effects. These models require knowledge of the sample's cosmic-ray exposure age and its concentration of target elements to accurately calculate the pre-exposure, or indigenous, ¹⁸²W abundance. usra.edu

The nuclear field shift (NFS) effect, also known as the nuclear volume effect, is a form of mass-independent isotope fractionation. It arises from differences in the nuclear size and shape of isotopes, which causes a slight shift in atomic energy levels and can influence chemical exchange reactions. researchgate.net This effect is most significant for heavy elements and can cause deviations from the expected mass-dependent fractionation patterns, particularly for odd-numbered isotopes relative to their even-numbered neighbors. researchgate.net

In tungsten isotopic analysis, an analytical artifact resulting in an apparent deficit of ¹⁸³W has been observed in numerous studies. researchgate.netrsc.org It was initially proposed that this could be due to a nuclear field shift effect occurring during laboratory chemical processing. escholarship.orgresearchgate.net However, more recent investigations have shown that the characteristics of this "¹⁸³W effect" are inconsistent with an NFS origin. rsc.orgrsc.org Current research suggests this analytical anomaly is more likely a magnetic isotope effect induced during the chemical separation and purification procedures, with its magnitude influenced by the specific protocol and the total amount of tungsten being processed. researchgate.netrsc.org While NFS is a known phenomenon in heavy element isotope geochemistry, its direct role in the commonly observed ¹⁸³W analytical artifact is now considered unlikely. rsc.org

Theoretical and Computational Modeling in Tungsten 182 Research

Numerical Simulations of Planetary Accretion and Differentiation

Numerical simulations are crucial for understanding the earliest stages of planet formation. These models simulate the growth of planetesimals into planets and the subsequent differentiation into core, mantle, and crust. The ¹⁸²Hf-¹⁸²W system, with Hafnium-182 decaying to Tungsten-182 with a half-life of 8.9 million years, provides a high-resolution chronometer for these early events. fiveable.me

Models of planetesimal differentiation often incorporate the decay of short-lived radionuclides, primarily Aluminium-26 (²⁶Al) and Iron-60 (⁶⁰Fe), as the principal heat sources driving melting and core formation. researchgate.net Simulations track the thermal evolution of accreting bodies, which begin as porous and unconsolidated objects and become compacted and sintered as internal temperatures rise. researchgate.net These models demonstrate that the timing of metal-silicate separation is a critical factor in determining the final ¹⁸²W signature of the silicate (B1173343) portion of a planetary body. Early differentiation, while ¹⁸²Hf is still abundant, leads to a silicate mantle enriched in radiogenic ¹⁸²W, as the parent isotope Hf is lithophile (rock-loving) and remains in the mantle, while the siderophile (iron-loving) W is partitioned into the metallic core. fiveable.menih.gov

Recent advancements have integrated N-body simulations of planetary accretion with sophisticated core formation models. nih.govbbk.ac.ukarxiv.org These multistage models track the isotopic evolution of ¹⁸²W through numerous impacts and growth phases. bbk.ac.ukarxiv.org They consider variables such as the degree of metal-silicate equilibration during impacts, the pressure and temperature conditions of equilibration, and the evolving oxygen fugacity. nih.gov For instance, simulations show that in the initial ~20 million years of accretion, a growing Earth would have a mantle with a very high ¹⁸²W anomaly, which then evolves based on the timing and nature of subsequent large impacts, like the Moon-forming giant impact. nih.gov These simulations are essential for constraining the timescales of terrestrial planet formation and for understanding why the bulk silicate Earth (BSE) has a positive µ¹⁸²W value relative to chondrites. nih.govbbk.ac.uk

Key Parameters in Planetary Accretion and Differentiation Models:

Parameter	Significance in ¹⁸²W Modeling	Reference
Accretion Timescale	Determines the amount of live ¹⁸²Hf available during differentiation.	researchgate.netnih.gov
Heat Sources (²⁶Al, ⁶⁰Fe)	Drives the melting required for metal-silicate separation.	researchgate.net
Metal-Silicate Equilibration	The extent of chemical interaction between impactor cores and the mantle affects W partitioning.	nih.govbbk.ac.uk
Timing of Core Formation	A key constraint derived from the ¹⁸²Hf-¹⁸²W system; early formation leads to radiogenic ¹⁸²W in the mantle.	fiveable.menih.gov

| Giant Impacts | Major events that can reset or alter the ¹⁸²W signature of the mantle. | nih.govbbk.ac.uk |

Geodynamic Models of Core-Mantle Interaction

Geodynamic models are employed to investigate the long-term chemical and physical interactions between the Earth's metallic core and silicate mantle. These models are particularly relevant for explaining the negative µ¹⁸²W anomalies observed in some modern ocean island basalts (OIBs), which are thought to sample deep mantle plumes. researchgate.netresearchgate.net Since the Earth's core is expected to have a strongly negative µ¹⁸²W value (~ -220) due to the sequestration of W without its parent Hf, it represents a significant reservoir of non-radiogenic ¹⁸²W. researchgate.netgeochemicalperspectivesletters.org

A primary mechanism explored in these models is diffusive isotopic exchange at the core-mantle boundary (CMB). geochemicalperspectivesletters.orgpnas.org Models simulate the transport of tungsten and other elements, like helium, from the liquid outer core into the lowermost mantle over geological timescales. pnas.org This process can create a boundary layer at the base of the mantle with a ¹⁸²W signature that is lower than the ambient mantle. When deep-seated mantle plumes ascend from the CMB, they can entrain this core-influenced material, leading to the negative µ¹⁸²W anomalies observed at the surface. researchgate.net

These models quantitatively assess the long-term isotopic evolution of different mantle reservoirs, assuming diffusive exchange with the core. pnas.org By coupling these diffusion models with geodynamical calculations of material entrainment in plumes, researchers can reproduce the correlated tungsten and helium isotopic signatures seen in OIBs. pnas.org This provides a compelling explanation for the observed isotopic heterogeneities without needing to invoke more complex scenarios. pnas.orgpnas.org Some models also consider the possibility of exsolution of W-rich phases from the core into the mantle as another mechanism for core-mantle interaction. geochemicalperspectivesletters.org

Mechanisms of Core-Mantle Interaction in Geodynamic Models:

Mechanism	Description	Resulting ¹⁸²W Signature	Reference
Diffusive Isotopic Exchange	Slow migration of W isotopes across the core-mantle boundary.	Creates a low µ¹⁸²W layer in the lowermost mantle.	geochemicalperspectivesletters.orgpnas.org
Entrainment in Mantle Plumes	Upwelling plumes incorporate material from the low-µ¹⁸²W boundary layer.	Negative µ¹⁸²W anomalies in plume-derived rocks (OIBs).	researchgate.netresearchgate.net

| Exsolution of W-rich Oxides | Potential precipitation of Si-Mg-Fe oxides from the core into the mantle. | Contributes to W isotopic heterogeneity at the CMB. | geochemicalperspectivesletters.org |

Magma Ocean Crystallization Models

In the aftermath of planetary accretion and major impacts, large-scale melting would have created extensive magma oceans. nih.govprinceton.edu Magma ocean crystallization models investigate how the solidification of this molten layer influences the chemical and isotopic structure of the mantle. The fractionation of hafnium and tungsten during this process is a key mechanism for generating ¹⁸²W heterogeneities. princeton.edupnas.org

These models are based on the principle that as the magma ocean cools and crystallizes, certain minerals will form and separate from the residual melt. researchgate.net The partitioning of elements between these solid phases and the liquid melt depends on pressure, temperature, and composition. At the high pressures of the lower mantle, minerals like bridgmanite and Ca-perovskite are stable. researchgate.net Crucially, Hf and W have different partitioning behaviors in these deep-mantle minerals. First-principles molecular dynamics simulations have been used to determine the partition coefficients, showing that Hf can be fractionated from W during the crystallization of a basal magma ocean. princeton.edu

As crystallization proceeds, the solid cumulates and the residual liquid evolve to have different Hf/W ratios. pnas.org A reservoir with a high Hf/W ratio will develop a more radiogenic ¹⁸²W signature over time, while a low Hf/W reservoir will evolve towards a less radiogenic, or even negative, µ¹⁸²W value. pnas.org Models show that the formation and subsequent crystallization of a basal magma ocean can naturally produce crystallized products enriched in ¹⁸²W and a residual liquid that is depleted. princeton.edu This process, occurring within the first ~60 million years of the solar system while ¹⁸²Hf was still active, is a viable explanation for the creation of ancient, isotopically distinct mantle reservoirs that are still sampled today by mantle plumes. nih.govprinceton.edu

Astrophysical Models of Nucleosynthesis

Astrophysical models of nucleosynthesis aim to explain the cosmic origin of the elements and their isotopes. Tungsten isotopes, including ¹⁸²W, are synthesized in stars through various nuclear processes. nih.govresearchgate.net The primary mechanisms responsible for producing the stable isotopes of tungsten are the slow neutron-capture process (s-process) and the rapid neutron-capture process (r-process). nih.govpnas.org

The s-process occurs in the late stages of low- to intermediate-mass stars, specifically during their Asymptotic Giant Branch (AGB) phase. nih.govusra.edu In this environment, there is a relatively low flux of neutrons, which are captured sequentially by seed nuclei, moving along the valley of beta stability to build up heavier elements.

The r-process , in contrast, requires extremely high neutron densities and is thought to occur in explosive stellar events such as supernovae or the merger of neutron stars. pnas.org The intense neutron flux rapidly creates very neutron-rich, unstable nuclei that subsequently beta-decay to form stable, neutron-rich isotopes. pnas.org

This compound is produced by both the s-process and the r-process. cambridge.orgmdpi.com Theoretical models of stellar nucleosynthesis calculate the expected isotopic yields from these different stellar sites. These models are critical for interpreting nucleosynthetic isotope anomalies found in meteorites. The solar nebula was not perfectly homogeneous; it contained presolar grains—stardust that survived from different stellar environments (like AGB stars and supernovae) with distinct isotopic signatures. cambridge.orgoxfordre.comjst.go.jp The heterogeneous distribution of these grains led to small-scale variations in the isotopic composition of bulk meteorites and their components. pnas.org For instance, excesses or deficits in s-process- or r-process-derived tungsten isotopes in meteoritic materials provide constraints on the mixing of different stellar materials in the early solar nebula. pnas.orgcambridge.org

Nucleosynthesis of Tungsten Isotopes

Isotope	Primary Process(es)	Astrophysical Site(s)	Reference
¹⁸⁰W	p-process	Supernovae (photodisintegration/proton capture)	nih.govresearchgate.net
¹⁸²W	s-process, r-process	AGB Stars, Supernovae, Neutron Star Mergers	nih.govcambridge.orgmdpi.com
¹⁸³W	s-process, r-process	AGB Stars, Supernovae, Neutron Star Mergers	nih.govcambridge.org
¹⁸⁴W	s-process, r-process	AGB Stars, Supernovae, Neutron Star Mergers	nih.govmdpi.com

| ¹⁸⁶W | s-process, r-process | AGB Stars, Supernovae, Neutron Star Mergers | nih.govcambridge.org |

Q & A

Basic Research Questions

Q. What analytical techniques are essential for measuring Tungsten-182 (¹⁸²W) concentrations in geological samples?

• Methodological Answer : High-precision measurements of ¹⁸²W require multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS) combined with isotope dilution. To mitigate matrix effects, researchers often employ chemical purification steps, such as anion-exchange chromatography, to isolate W from interfering elements like Ta and Hf. Double-spike methodologies (e.g., ¹⁸³W-¹⁸⁴W) are critical for correcting mass-dependent fractionation during analysis .

Q. How is this compound used to study early Solar System processes?

• Methodological Answer : ¹⁸²W (half-life: ~8.3 million years) is a radiogenic daughter of ¹⁸²Hf. Its abundance in meteorites provides insights into nucleosynthetic heterogeneity and the timing of planetary core formation. Researchers compare ¹⁸²W/¹⁸⁴W ratios in chondrites, iron meteorites, and terrestrial samples to model the decay of ¹⁸²Hf and infer early differentiation events. Key studies utilize laser ablation MC-ICP-MS for spatially resolved isotopic analysis .

Q. What are the primary challenges in isolating this compound from other isotopes in experimental setups?

• Methodological Answer : Neutron capture corrections are critical due to ¹⁸²W’s sensitivity to neutron irradiation in nuclear reactors or natural environments. Researchers use Monte Carlo simulations (e.g., MCNP code) to model neutron flux and apply corrections to measured isotopic ratios. Additionally, chemical separation protocols must account for isobaric interferences (e.g., ¹⁸²Ta) via selective solvent extraction .

Advanced Research Questions

Q. How can researchers resolve discrepancies in ¹⁸²W isotopic data between mantle plume studies and mid-ocean ridge basalts (MORBs)?

• Methodological Answer : Contradictions in ¹⁸²W anomalies (e.g., higher ¹⁸²W/¹⁸⁴W in Hawaii vs. MORBs) may arise from incomplete correction for cosmogenic or nucleosynthetic effects. Advanced protocols include:

• Double-spike standardization to correct for instrumental mass bias.
• Cross-calibration with other short-lived isotopes (e.g., ¹⁴²Nd, ¹⁴⁶Sm) to disentangle mantle heterogeneity.
• High-spatial-resolution analysis of individual mineral phases (e.g., olivine, pyroxene) to identify post-eruptive alteration .

Q. What experimental designs are optimal for investigating this compound anomalies in ancient terrestrial rocks?

• Methodological Answer : To minimize contamination, researchers use clean-lab protocols with HNO₃-HF digestion in PFA vessels. For Archean samples, stepwise leaching (e.g., 6M HCl leaching) removes secondary overgrowths. Analytical reproducibility is ensured by:

• Replicate analyses of international standards (e.g., NIST SRM 3163).
• Blind testing with synthetic W solutions of known isotopic composition.
• Data normalization using the exponential law for mass bias correction .

Q. How do neutron capture reactions during nuclear irradiation affect ¹⁸²W isotopic ratios, and how are these effects quantified?

• Methodological Answer : Neutron capture on ¹⁸⁶W (n,γ → ¹⁸⁷W) and ¹⁸⁴W (n,γ → ¹⁸⁵W) can artificially elevate ¹⁸²W/¹⁸⁴W ratios. Correction methods involve:

• Neutron fluence monitors (e.g., Co or Au foils) placed alongside samples during irradiation.
• Post-irradiation mass spectrometry to measure isotopic shifts in monitors and extrapolate corrections to W isotopes.
• Theoretical modeling using neutron cross-section libraries (e.g., ENDF/B) to predict isotopic perturbations .

Q. What statistical frameworks are recommended for interpreting spatially heterogeneous ¹⁸²W data in mantle-derived rocks?

• Methodological Answer : Bayesian hierarchical models are increasingly used to address data variance. Key steps include:

• Kernel density estimation to visualize isotopic distributions.
• Markov Chain Monte Carlo (MCMC) sampling to quantify uncertainty in mantle source components.
• Principal component analysis (PCA) to identify correlations with other geochemical tracers (e.g., ³He/⁴He, Pb isotopes) .

Data Presentation and Reproducibility Guidelines

• Tables for Reference :

  Sample Type	Typical ¹⁸²W/¹⁸⁴W (ε₁₈₂W)	Analytical Uncertainty (2σ)	Key References
  MORBs	+0.02 to +0.05	±0.03 ε-units	Mundl et al. (2017)
  Ocean Island Basalts	+0.10 to +0.15	±0.04 ε-units	Mundl-Petermeier et al. (2019)
  Archean Komatiites	-0.20 to -0.10	±0.05 ε-units	Tusch et al. (2021)

• Reproducibility : Ensure all experimental protocols (e.g., acid digestion, column chemistry) are documented in supplementary materials per Beilstein Journal guidelines . Raw mass spectrometric data should be archived in repositories like EarthChem or Zenodo.